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Compound of Interest

Compound Name:
2-Chloro-5-

(chlorodifluoromethyl)pyridine

CAS No.: 71701-84-3

Cat. No.: B1623138 Get Quote

2-Chloro-5-(chlorodifluoromethyl)pyridine is a halogenated pyridine derivative of interest

within the fields of pharmaceutical and agrochemical research. Its structural similarity to other

biologically active pyridines, such as the key intermediate 2-Chloro-5-(trifluoromethyl)pyridine,

suggests its potential utility in the development of new chemical entities. A thorough

understanding of the physicochemical properties of a compound is fundamental to its

application and development. The melting and boiling points are critical parameters that

influence purification methods, reaction conditions, and formulation strategies.

As of the latest literature review, specific experimental data for the melting and boiling points of

2-Chloro-5-(chlorodifluoromethyl)pyridine are not readily available in public databases. This

guide, therefore, serves a dual purpose: to provide a comparative analysis based on a closely

related analogue and to equip researchers with the detailed experimental protocols necessary

to determine these crucial properties with precision and confidence.

Comparative Physicochemical Data: Insights from a
Structural Analogue
In the absence of direct data for 2-Chloro-5-(chlorodifluoromethyl)pyridine, we can draw

valuable inferences from its close structural analogue, 2-Chloro-5-(trifluoromethyl)pyridine

(CAS Number: 52334-81-3). The primary difference lies in the substitution of one fluorine atom

in the trifluoromethyl group with a chlorine atom. This seemingly minor change can have a
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discernible impact on the compound's physical properties due to differences in atomic size,

electronegativity, and intermolecular forces.

Compound CAS Number
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

2-Chloro-5-

(trifluoromethyl)p

yridine

52334-81-3 C₆H₃ClF₃N 32-34[1][2] 152[1]

2-Chloro-5-

(chlorodifluorome

thyl)pyridine

Not Available C₆H₃Cl₂F₂N Not Available Not Available

The substitution of a fluorine atom with a larger chlorine atom in the chlorodifluoromethyl group

is expected to increase the molecular weight and potentially alter the crystal lattice packing and

intermolecular dipole-dipole interactions. This would likely result in a higher melting and boiling

point for 2-Chloro-5-(chlorodifluoromethyl)pyridine compared to its trifluoromethyl analogue.

However, without experimental verification, this remains a well-founded hypothesis.

Experimental Determination of Melting Point: The
Thiele Tube Method
The Thiele tube method is a classic and effective technique for determining the melting point of

a solid organic compound.[3][4][5] It utilizes a specially designed glass tube containing a high-

boiling point oil to ensure uniform heating of the sample.[5]

Causality Behind Experimental Choices
The use of an oil bath in a Thiele tube is designed to provide a consistent and evenly

distributed heat to the sample, which is crucial for an accurate melting point determination. The

shape of the Thiele tube promotes convection currents in the oil, ensuring that the temperature

throughout the bath is uniform.[5] A slow heating rate near the melting point is critical to allow

for thermal equilibrium between the oil, the thermometer, and the sample.[5]

Step-by-Step Protocol for Melting Point Determination
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Sample Preparation:

Place a small amount of the crystalline 2-Chloro-5-(chlorodifluoromethyl)pyridine onto

a clean, dry surface.

Finely powder the sample.

Take a capillary tube sealed at one end and press the open end into the powdered sample

to pack a small amount (1-2 mm in height) into the bottom of the tube.[6]

Tap the sealed end of the capillary tube gently on a hard surface to ensure the sample is

tightly packed at the bottom.[7]

Apparatus Setup:

Attach the capillary tube to a thermometer using a small rubber band or a piece of tubing.

The sample in the capillary should be level with the bulb of the thermometer.[5][8]

Fill the Thiele tube with a suitable high-boiling point liquid (e.g., mineral oil or silicone oil)

to a level just above the top of the side arm.[3]

Insert the thermometer and attached capillary tube into the Thiele tube through a stopper,

ensuring the sample and the thermometer bulb are immersed in the oil.[8]

Measurement:

Gently heat the side arm of the Thiele tube with a Bunsen burner or a microburner using a

back-and-forth motion.[5][8]

Observe the sample closely as the temperature rises.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).[8]

Continue heating slowly and record the temperature at which the last crystal of the solid

melts completely (the end of the melting range).[8]

A pure compound will have a sharp melting point range of 0.5-1°C.
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Visual Workflow for Melting Point Determination

Sample Preparation Apparatus Setup Measurement

Powder the crystalline sample Pack sample into a sealed capillary tube (1-2 mm) Attach capillary to thermometer Insert into oil-filled Thiele tube Gently heat the side arm of the Thiele tube Observe sample and record T1 (first liquid drop) Continue slow heating and record T2 (all liquid)

Click to download full resolution via product page

Caption: Workflow for Thiele Tube Melting Point Determination.

Experimental Determination of Boiling Point: The
Siwoloboff Method
For determining the boiling point of a small quantity of liquid, the Siwoloboff method is highly

suitable.[9][10] This micro-boiling point determination relies on the principle that the boiling

point is the temperature at which the vapor pressure of the liquid equals the atmospheric

pressure.[11]

Causality Behind Experimental Choices
This method is advantageous when only a small amount of the substance is available. The

inverted capillary tube traps a small amount of air. As the sample is heated, this air expands

and is eventually replaced by the vapor of the liquid. At the boiling point, the vapor pressure

inside the capillary is equal to the external pressure, resulting in a steady stream of bubbles.

Upon cooling, the point at which the liquid is drawn back into the capillary indicates that the

external pressure has just overcome the vapor pressure of the liquid, providing an accurate

boiling point reading.[10]

Step-by-Step Protocol for Boiling Point Determination
Sample Preparation:

Place a few drops of the liquid 2-Chloro-5-(chlorodifluoromethyl)pyridine into a small,

narrow test tube (a fusion tube).
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Take a capillary tube sealed at one end and place it into the fusion tube with the open end

down.[10]

Apparatus Setup:

Attach the fusion tube to a thermometer with a rubber band, ensuring the sample is level

with the thermometer bulb.

Immerse this assembly into a heating bath, such as a Thiele tube filled with a high-boiling

point oil.[10]

Measurement:

Heat the apparatus gently. Initially, a slow stream of bubbles will emerge from the capillary

as the trapped air expands.

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will emerge from the open end of the capillary tube.[12]

Once a continuous stream of bubbles is observed, remove the heat and allow the

apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

just beginning to be drawn back into the capillary tube.[10]

Visual Workflow for Boiling Point Determination

Sample Preparation Apparatus Setup Measurement

Place liquid sample in a fusion tube Insert a sealed capillary tube (open end down) Attach fusion tube to thermometer Immerse in a heating bath (e.g., Thiele tube) Heat gently until a rapid stream of bubbles emerges Remove heat and allow to cool slowly Record temperature when liquid enters the capillary

Click to download full resolution via product page

Caption: Workflow for Siwoloboff Boiling Point Determination.
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Conclusion
While the precise melting and boiling points of 2-Chloro-5-(chlorodifluoromethyl)pyridine
await experimental determination, this guide provides a robust framework for researchers to

establish these critical parameters. By understanding the properties of the closely related 2-

Chloro-5-(trifluoromethyl)pyridine and by diligently applying the detailed methodologies outlined

herein, scientists can confidently characterize this and other novel compounds, thereby

advancing their research and development objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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